Cas no 1021117-35-0 (N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methoxy-2-methylbenzene-1-sulfonamide)

• Product Name: N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methoxy-2-methylbenzene-1-sulfonamide
• CAS No: 1021117-35-0
• MF: C₁₉H₂₄N₂O₅S₂
• MW: 424.534262657166
• CID: 5507888
• Update Time: 2025-07-10

N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methoxy-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-4-methoxy-2-methylbenzenesulfonamide
• N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methoxy-2-methylbenzene-1-sulfonamide

• Inchi： 1S/C19H24N2O5S2/c1-4-27(22,23)21-11-5-6-15-7-8-16(13-18(15)21)20-28(24,25)19-10-9-17(26-3)12-14(19)2/h7-10,12-13,20H,4-6,11H2,1-3H3
• InChI Key： GAGKGGJGFGQPIY-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(CC)(=O)=O)(=O)=O)=CC=C(OC)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methoxy-2-methylbenzene-1-sulfonamide

Comprehensive Analysis of N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methoxy-2-methylbenzene-1-sulfonamide (CAS 1021117-35-0)

The compound N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methoxy-2-methylbenzene-1-sulfonamide (CAS 1021117-35-0) is a sulfonamide derivative with a unique molecular structure. This molecule combines a tetrahydroquinoline core with a methoxy-methylbenzene sulfonamide moiety, making it a subject of interest in pharmaceutical and biochemical research. Its ethanesulfonyl group further enhances its potential applications in drug discovery and development.

Recent studies highlight the growing demand for sulfonamide-based compounds due to their versatility in medicinal chemistry. Researchers are particularly interested in how CAS 1021117-35-0 interacts with biological targets, such as enzymes or receptors. The compound's structural features, including the methoxy and methyl substituents, contribute to its stability and bioavailability, which are critical factors in drug design.

One of the most searched questions in the field is: "What are the potential therapeutic applications of sulfonamide derivatives?" While N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methoxy-2-methylbenzene-1-sulfonamide is still under investigation, preliminary data suggest it may have implications in modulating specific metabolic pathways. Its tetrahydroquinoline scaffold is known for its role in central nervous system (CNS) drug development, sparking further curiosity among researchers.

From a synthetic chemistry perspective, the compound's sulfonamide linkage and ethanesulfonyl group offer opportunities for structural modifications. These modifications could lead to improved pharmacokinetic properties, such as enhanced solubility or reduced toxicity. The methoxy-2-methylbenzene component also provides a platform for exploring structure-activity relationships (SAR), a hot topic in modern drug discovery.

In the context of AI-driven drug discovery, CAS 1021117-35-0 has been included in virtual screening libraries due to its unique pharmacophore. Computational models predict favorable binding affinities for certain protein targets, aligning with the industry's shift toward in silico methods. This approach not only accelerates research but also reduces costs, making it a trending topic among pharmaceutical companies.

Environmental and regulatory considerations are also part of the discussion around sulfonamide compounds. While N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methoxy-2-methylbenzene-1-sulfonamide is not classified as hazardous, its biodegradability and ecological impact are areas of ongoing study. This aligns with the broader trend of green chemistry in pharmaceutical manufacturing.

In summary, CAS 1021117-35-0 represents a promising candidate for further research in drug development. Its multifaceted structure, combined with the growing interest in sulfonamide-based therapeutics, positions it as a compound worth watching in the coming years. As the scientific community continues to explore its potential, this molecule may unlock new avenues for treating complex diseases.